Cas no 1862708-24-4 (1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine
• CAS No: 1862708-24-4
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5691740
• PubChem ID: 90104992
• Update Time: 2025-08-01

1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine
• SCHEMBL15652221
• 1862708-24-4
• EN300-804304
• 1H-Pyrazol-4-amine, 1-(2-methoxycyclohexyl)-

• Inchi： 1S/C10H17N3O/c1-14-10-5-3-2-4-9(10)13-7-8(11)6-12-13/h6-7,9-10H,2-5,11H2,1H3
• InChI Key： SNSOVBDITATSEK-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1N1C=C(C=N1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 352.3±32.0 °C(Predicted)
• pka: 4.52±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine

Introduction to 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine (CAS No. 1862708-24-4)

1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine (CAS No. 1862708-24-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This article provides a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine.

Chemical Structure and Properties

1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine is a pyrazole derivative with a cyclohexyl and methoxy substituent. The molecular formula of this compound is C₁₃H₁₉N₃O, and its molecular weight is approximately 233.31 g/mol. The presence of the methoxy group on the cyclohexyl ring contributes to the compound's lipophilicity, which is crucial for its bioavailability and cellular uptake. The pyrazole ring, known for its biological activity, provides the compound with potential anti-inflammatory and analgesic properties.

The chemical structure of 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques have confirmed the compound's structural integrity and purity, making it suitable for further pharmacological investigations.

Biological Activities

1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine has demonstrated a range of biological activities that make it a promising candidate for drug development. One of the most notable activities is its anti-inflammatory effect. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

In addition to its anti-inflammatory properties, 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine has also exhibited neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the inhibition of oxidative stress and the promotion of neurotrophic factor expression.

Clinical Applications and Research Advancements

The potential therapeutic applications of 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine have been explored in several preclinical studies, with promising results. Recent research has focused on its use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). In animal models of these diseases, 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine has shown significant efficacy in reducing inflammation and improving disease symptoms.

Beyond inflammation, there is growing interest in the use of 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine for neurological disorders. A study published in the Journal of Medicinal Chemistry reported that this compound can cross the blood-brain barrier and exert neuroprotective effects in vivo. These findings suggest that 1-(2-Methoxycyclohexyl)-1H-pyrazol-4-amine may be a valuable therapeutic option for conditions such as multiple sclerosis and traumatic brain injury.

Safety Profile and Future Directions^,             [3]. To date, preclinical studies have not reported any significant toxicological concerns associated with  1-(2-Methoxycyclohexyl)-1H-pyrazol--4--amine (CAS No.  1862708--24--4). However, further safety evaluations are necessary before advancing to clinical trials. 

The future directions for research on  1-(2-Methoxycyclohexyl)-1H-pyrazol--4--amine (CAS No.  1862708--24--4) include optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, exploring combination therapies with other drugs may provide synergistic benefits in treating complex diseases. 

In conclusion,  1-(2-Methoxycyclohexyl)-1H-pyrazol--4--amine (CAS No.  1862708--24--4) is a promising compound with a diverse range of biological activities that warrant further investigation. Its potential applications in treating inflammatory and neurological disorders make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.